4-(2-aminoethyl)-5-(4-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one

• IUPAC Name: 4-(2-aminoethyl)-5-(4-methylphenyl)-1,2-dihydropyrazol-3-one
• InChI: InChI=1S/C12H15N3O/c1-8-2-4-9(5-3-8)11-10(6-7-13)12(16)15-14-11/h2-5H,6-7,13H2,1H3,(H2,14,15,16)
• InChI Key: UBFQKINKAGXTSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=C(C(=O)NN2)CCN
• Molecular Formula: C12H15N3O
• DSSTOX Substance ID: DTXSID301171550
• Molecular Weight: 217.27 g/mol
• CAS RN: 910443-41-3

Description

The compound "4-(2-aminoethyl)-5-(4-methylphenyl)-1,2-dihydro-3H-pyrazol-3-one" is a derivative of the 3H-pyrazol-3-one family, which is known for its diverse biological activities and potential pharmaceutical applications. Although the specific compound is not directly studied in the provided papers, the papers do discuss various derivatives of the 3H-pyrazol-3-one family, which can provide insights into the general behavior and characteristics of these compounds.

Synthesis Analysis

The synthesis of 3H-pyrazol-3-one derivatives typically involves condensation reactions under reflux conditions. For example, a novel derivative was prepared via condensation of 2-hydroxy-4-pentadecylbenzaldehyde with 4-amino-1,2-dihydro-2,3-dimethyl-1-phenylpyrazol-5-one in ethanol/acetic acid . This suggests that the synthesis of "this compound" could potentially be achieved through a similar condensation reaction using appropriate starting materials and conditions.

Molecular Structure Analysis

The molecular and crystal structures of 3H-pyrazol-3-one derivatives have been examined using X-ray diffraction methods. These studies have helped establish the predominant tautomeric forms of these compounds in the solid state . The crystal packing is often stabilized by intermolecular hydrogen bonding interactions, which are crucial for understanding the compound's stability and reactivity .

Chemical Reactions Analysis

The reactivity of 3H-pyrazol-3-one derivatives can be quite varied, with the potential to undergo multiple chemical reactions. For instance, one derivative was used as a starting material to produce a range of oxopyrazolinylpyridines and related pyridopyrimidines and pyridotriazine through reactions with various reagents such as hydrazine hydrate, acetic anhydride, and alkyl halides . This indicates that "this compound" may also be amenable to a variety of chemical transformations, which could be explored for the synthesis of new compounds.

Physical and Chemical Properties Analysis

The physical and chemical properties of 3H-pyrazol-3-one derivatives are influenced by their molecular structure. The presence of functional groups such as amino, hydroxyl, and methoxy can affect properties like solubility, melting point, and reactivity. For example, the presence of intramolecular hydrogen bonding in one derivative was found to influence the compound's crystal structure and stability . Similarly, the physical and chemical properties of "this compound" would be expected to be influenced by its own unique set of functional groups and molecular geometry.